Boosting the oxygen evolution electrocatalysis of high-entropy hydroxides by high-valence nickel species regulation†

Chemical Communications Pub Date: 2022-06-09 DOI: 10.1039/D2CC02367A

Abstract

The addition of an extra metal source induces the transformation from crystalline α-Ni(OH)2 to an amorphous NiCoFeCrMo-based high-entropy hydroxide (HEH) and maximizes the high-valence Ni3+ content in HEH. For OER electrocatalysis, the quinary HEH possesses an overpotential of 292 mV at 10 mA cm−2, a Tafel slope of 54.31 mV dec−1 and the boosted intrinsic activity, surpassing other subsystems.

Graphical abstract: Boosting the oxygen evolution electrocatalysis of high-entropy hydroxides by high-valence nickel species regulation
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